Ethaneperoxoic acid, 1-cyano-1,4,8-trimethyl-7-nonenyl ester
Overview
Description
Chemical Reactions Analysis
Ethaneperoxoic acid, 1-cyano-1,4,8-trimethyl-7-nonenyl ester undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include strong oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used .
Scientific Research Applications
This compound has several scientific research applications, particularly in the fields of chemistry and biology. It is used in the study of reaction mechanisms, the development of new synthetic methodologies, and the exploration of its potential biological activities . In the industry, it may be used as an intermediate in the synthesis of more complex molecules.
Mechanism of Action
The mechanism of action of Ethaneperoxoic acid, 1-cyano-1,4,8-trimethyl-7-nonenyl ester involves its interaction with molecular targets and pathways.
Comparison with Similar Compounds
Ethaneperoxoic acid, 1-cyano-1,4,8-trimethyl-7-nonenyl ester can be compared with similar compounds such as Ethaneperoxoic acid, 1-cyano-1-(2-methylphenyl)ethyl ester These compounds share similar structural features but differ in their specific substituents, leading to variations in their chemical properties and applications
Properties
CAS No. |
58422-65-4 |
|---|---|
Molecular Formula |
C15H25NO3 |
Molecular Weight |
267.36 g/mol |
IUPAC Name |
(2-cyano-5,9-dimethyldec-8-en-2-yl) ethaneperoxoate |
InChI |
InChI=1S/C15H25NO3/c1-12(2)7-6-8-13(3)9-10-15(5,11-16)19-18-14(4)17/h7,13H,6,8-10H2,1-5H3 |
InChI Key |
ABAXVBILAWJXMT-UHFFFAOYSA-N |
Canonical SMILES |
CC(CCC=C(C)C)CCC(C)(C#N)OOC(=O)C |
Origin of Product |
United States |
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